Cas no 146976-36-5 (Benzo[b]thiophene-2,3-dione, 5,7-dimethyl-)

• Product Name: Benzo[b]thiophene-2,3-dione, 5,7-dimethyl-
• CAS No: 146976-36-5
• MF: C₁₀H₈O₂S
• MW: 192.234321594238
• CID: 1317744
• PubChem ID: 21746723
• Update Time: 2025-04-20

Benzo[b]thiophene-2,3-dione, 5,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2,3-dione, 5,7-dimethyl-
• 5,7-dimethyl-1-benzothiophene-2,3-dione
• SCHEMBL9166562
• DTXSID60617673
• 146976-36-5

• Inchi： 1S/C10H8O2S/c1-5-3-6(2)9-7(4-5)8(11)10(12)13-9/h3-4H,1-2H3
• InChI Key： LRVBDTHTUONCGP-UHFFFAOYSA-N
• SMILES： S1C(C(C2C=C(C)C=C(C)C1=2)=O)=O

Computed Properties

• Exact Mass: 192.02454
• Monoisotopic Mass: 192.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers